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Compound of Interest

Propyiltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B044345

An In-depth Technical Guide to the Safe Handling of Propyltriphenylphosphonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
propyltriphenylphosphonium bromide (CAS No. 6228-47-3), a compound frequently utilized
in chemical synthesis. Adherence to these guidelines is crucial for minimizing risks and
ensuring a safe laboratory environment.

Hazard Identification and Classification

Propyltriphenylphosphonium bromide is classified as a hazardous substance. The primary
hazards are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]
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o H335: May cause respiratory irritation.[1][2][3]
Signal Word: Warning[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of propyltriphenylphosphonium
bromide is provided in the table below.

Property Value

Appearance White crystalline solid[1][3][4]
Molecular Formula C21H22BrP[1][4]

Molecular Weight 385.27 g/mol [4]

Melting Point/Freezing Point 235 - 239 °C[1][4]
Decomposition Temperature > 245°C[4]

Solubility No data available
Hygroscopicity Hygroscopic[1][4]

Toxicological Data

Limited quantitative toxicological data is available for propyltriphenylphosphonium bromide.
The available information is presented below.

Metric Value Species Source

Acute Oral Toxicity

118 ma/k Rat 5
(LD50) g/kg (5]

No specific data is available for dermal or inhalation toxicity.

Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensuring safety.
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Handling Procedures

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][6][7]
» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[3][4][6]

o Hand Protection: Wear appropriate chemical-resistant gloves.[4][6][7]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][4]

[6]

o Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the
laboratory.[6]

o Dust Formation: Avoid creating dust.[1][4][7] If dust is generated, use appropriate respiratory
protection.[4]

Storage Conditions

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][7]

o Temperature: Store in a cool place.[1] For some deuterated forms, storage at -20°C is
recommended.[6]

e Moisture: Protect from moisture as the substance is hygroscopic.[1][3][4]
e Incompatible Materials: Keep away from strong oxidizing agents.[4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[1]

[417]

Immediately wash off with soap and plenty of
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][3][4]

Rinse cautiously with water for at least 15
minutes, also under the eyelids. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[1][3][4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[1][6]

Firefighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][6][7]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,
oxides of phosphorus, and hydrogen bromide gas.[1][4]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][4][7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment, including respiratory protection, to
avoid dust inhalation and contact with the substance.[1][8] Ensure adequate ventilation.[1][8]
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e Environmental Precautions: Prevent the product from entering drains.[1][8]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed
container for disposal.[1][4][9] Avoid generating dust.[1][4]

Exposure Controls and Personal Protection
Engineering Controls

o Ensure adequate ventilation, especially in confined areas.[4]

o Eyewash stations and safety showers should be readily accessible near the workstation
location.[4][10]

Personal Protective Equipment (PPE)

Protection Type Specification

Weatr tightly fitting safety goggles or a face
Eye/Face Protection shield (conforming to EN166 or NIOSH
standards).[4][7]

. _ Wear impervious clothing and chemical-
Skin Protection ]
resistant gloves.[6][7]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Hazard Mitigation Workflow

The following diagram illustrates the logical workflow for mitigating the risks associated with
propyltriphenylphosphonium bromide.
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Caption: Workflow for Hazard Mitigation of Propyltriphenylphosphonium Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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